Cas no 27187-13-9 (5-Chloro-1,2,4triazolo4,3-Apyridine)

• Product Name: 5-Chloro-1,2,4triazolo4,3-Apyridine
• CAS No: 27187-13-9
• MF: C₆H₄ClN₃
• MW: 153.569059371948
• MDL: MFCD11109431
• CID: 282923
• PubChem ID: 324440
• Update Time: 2025-04-19

5-Chloro-1,2,4triazolo4,3-Apyridine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyridine,5-chloro-
• 5-chloro-[1,2,4]triazolo[4,3-a]pyridine
• 5-chloro-1,2,4-Triazolo[4,3-a]pyridine
• 5-Chloro-s-triazolo<4,3-a>pyridin
• 5-Chlor-s-triazolo<4.3-a>pyridin
• 1,2,4-Triazolo[4,3-a]pyridine, 5-chloro-
• 5-chloro[1,2,4]triazolo[4,3-a]pyridine
• NSC289808
• FBQZXTMUYNKLRF-UHFFFAOYSA-N
• FCH888667
• STL146803
• BBL031817
• TRA0027148
• AK208780
• SY021760
• 5-Chloro-[1,2,4]triazolo[4,3-a]pyridine, Aldric
• A923956
• FT-0685539
• DS-10166
• 5-Chloro-[1,2,4]triazolo[4,3-a]pyridine, AldrichCPR
• CS-0043965
• 5-Chloro-[1 pound not2 pound not4]triazolo[4 pound not3-a]pyridine
• DTXSID60314918
• MFCD11109431
• CBA18713
• J-517229
• EN300-216586
• SCHEMBL2659847
• NSC 289808
• AKOS005747048
• 27187-13-9
• NSC-289808
• DB-067743
• 5-Chloro-1,2,4triazolo4,3-Apyridine

• MDL： MFCD11109431
• Inchi： 1S/C6H4ClN3/c7-5-2-1-3-6-9-8-4-10(5)6/h1-4H
• InChI Key： FBQZXTMUYNKLRF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=NN=CN21

Computed Properties

• Exact Mass: 153.00900
• Monoisotopic Mass: 153.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2
• XLogP3: 2.1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.51
• Melting Point: No data available
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.712
• PSA: 30.19000
• LogP: 1.38270
• Vapor Pressure: No data available

5-Chloro-1,2,4triazolo4,3-Apyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 22
• Safety Instruction： H302 (100%)
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines